Cas no 1408280-09-0 (6-Amino-4-(trifluoromethyl)nicotinic acid)

• Product Name: 6-Amino-4-(trifluoromethyl)nicotinic acid
• CAS No: 1408280-09-0
• MF: C₇H₅F₃N₂O₂
• MW: 206.122011899948
• CID: 4899951
• Update Time: 2025-06-25

6-Amino-4-(trifluoromethyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 6-Amino-4-(trifluoromethyl)nicotinic acid

• Inchi： 1S/C7H5F3N2O2/c8-7(9,10)4-1-5(11)12-2-3(4)6(13)14/h1-2H,(H2,11,12)(H,13,14)
• InChI Key： KXVGVFGIQKADNP-UHFFFAOYSA-N
• SMILES： FC(C1=CC(N)=NC=C1C(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 232
• XLogP3: 0.9
• Topological Polar Surface Area: 76.2

Additional information on 6-Amino-4-(trifluoromethyl)nicotinic acid

6-Amino-4-(Trifluoromethyl)Nicotinic Acid: A Comprehensive Overview

6-Amino-4-(trifluoromethyl)nicotinic acid, also known by its CAS registry number 1408280-09-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule belongs to the class of nicotinic acids, which are derivatives of nicotinic acid (a form of vitamin B3). The presence of the amino group at position 6 and the trifluoromethyl group at position 4 introduces unique chemical properties, making it a valuable compound for various applications.

The structure of 6-Amino-4-(trifluoromethyl)nicotinic acid is characterized by a pyridine ring with substituents at positions 4 and 6. The trifluoromethyl group (-CF3) at position 4 imparts electron-withdrawing effects, which can influence the electronic properties of the molecule. Similarly, the amino group (-NH2) at position 6 introduces basicity and hydrogen bonding capabilities. These features make the compound a versatile building block in organic synthesis and drug design.

Recent studies have highlighted the potential of 6-Amino-4-(trifluoromethyl)nicotinic acid in the development of new pharmaceutical agents. For instance, researchers have explored its role as a precursor in the synthesis of bioactive molecules targeting various therapeutic areas, including inflammation, cancer, and infectious diseases. The trifluoromethyl group is particularly appealing due to its ability to enhance drug stability and bioavailability.

In terms of synthesis, several methods have been reported for the preparation of 6-Amino-4-(trifluoromethyl)nicotinic acid. One common approach involves the nucleophilic substitution of a suitable trifluoromethylated intermediate with an amine-containing reagent. Optimization of reaction conditions, such as temperature and solvent choice, has been shown to significantly impact yield and purity. Recent advancements in catalytic methods have further streamlined the synthesis process, making it more efficient and scalable.

The pharmacological properties of 6-Amino-4-(trifluoromethyl)nicotinic acid have been extensively studied in vitro and in vivo. Preclinical data suggest that this compound exhibits potent anti-inflammatory activity by modulating key signaling pathways involved in inflammation. Additionally, it has shown promise as an antitumor agent by inducing apoptosis in cancer cells while sparing normal cells. These findings underscore its potential as a lead compound for drug development.

Safety assessment is another critical aspect that has been addressed in recent research. Studies on the toxicological profile of 6-Amino-4-(trifluoromethyl)nicotinic acid indicate that it has a favorable safety margin when administered at therapeutic doses. However, further investigations are required to fully understand its long-term effects and potential for off-target interactions.

In conclusion, 6-Amino-4-(trifluoromethyl)nicotinic acid, with its unique chemical structure and promising biological activities, represents a valuable compound for advancing drug discovery efforts. Its versatility as a synthetic intermediate and its potential as a therapeutic agent make it an area of continued research interest. As new insights emerge from ongoing studies, this compound is likely to play an increasingly important role in addressing unmet medical needs.